Cas no 1087789-00-1 (2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate
• CAS No: 1087789-00-1
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• MDL: MFCD11099875
• CID: 4570756
• PubChem ID: 39871572
• Update Time: 2025-10-29

2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(4-tert-Butylphenyl)carbamate
• Carbamic acid, N-[4-(1,1-dimethylethyl)phenyl]-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate

• MDL： MFCD11099875
• Inchi： 1S/C13H16F3NO2/c1-12(2,3)9-4-6-10(7-5-9)17-11(18)19-8-13(14,15)16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key： ATNHESAJBLNPDA-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate

Professional Introduction to 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate (CAS No. 1087789-00-1)

2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1087789-00-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of carbamates, which are widely recognized for their versatility in synthetic applications and biological activities. The presence of a trifluoroethyl group and a tert-butylphenyl moiety in its molecular structure endows it with distinct physicochemical characteristics that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The molecular structure of 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate consists of a central carbamate functional group (-NHCOO-) linked to a trifluoroethyl group (-CF₃CH₂-) and a 4-tert-butylphenyl group (-C₆H₄C(CH₃)₃). The trifluoroethyl group introduces fluorine atoms into the molecule, which can significantly influence its metabolic stability, lipophilicity, and interactions with biological targets. Fluorinated compounds are well-documented for their ability to enhance the pharmacological properties of drug candidates, including increased binding affinity, improved pharmacokinetics, and reduced susceptibility to enzymatic degradation. In contrast, the tert-butylphenyl group contributes to steric hindrance and lipophilicity, which can be strategically employed to modulate the solubility and bioavailability of derived compounds.

Recent advancements in medicinal chemistry have highlighted the utility of 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate as a building block in the design of novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), where the introduction of fluorine atoms enhances their anti-inflammatory efficacy while reducing gastrointestinal side effects. The tert-butyl group in the phenyl ring also serves as a protective group during synthetic transformations, allowing for selective functionalization at other positions in the molecule. This flexibility makes it an attractive candidate for drug discovery programs targeting inflammatory and immunomodulatory pathways.

In materials science, 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate has been explored for its potential applications in polymer chemistry. The incorporation of fluorinated carbamates into polymeric matrices can lead to materials with improved thermal stability, chemical resistance, and low surface energy. Such properties are particularly valuable in applications ranging from coatings to electronic materials. Additionally, the steric bulk provided by the tert-butyl group can influence the crystallinity and mechanical strength of polymers derived from this compound. Research has shown that fluorinated polymers exhibit enhanced performance under extreme conditions, making them suitable for high-performance aerospace and automotive components.

The synthesis of 2,2,2-trifluoroethyl N-(4-tert-butylphenyl)carbamate typically involves multi-step organic reactions starting from commercially available precursors such as 4-tert-butylaniline and 1-chloro-1-fluoroethane. The carbamate bond is commonly formed via nucleophilic substitution or condensation reactions using appropriate reagents like sodium hydride or phosgene derivatives under controlled conditions. Advanced synthetic methodologies have also been employed to achieve higher yields and purities with minimal side reactions. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce fluorinated groups with greater precision.

The biological activity of derivatives derived from 1087789-00-1 has been extensively studied in recent years. Computational modeling and high-throughput screening have identified several promising candidates for further development as bioactive molecules. The trifluoroethyl group has been shown to modulate receptor binding by increasing hydrophobic interactions and reducing hydrogen bonding distances between ligands and targets. This property is particularly relevant in designing kinase inhibitors and other enzyme-targeting agents where subtle structural modifications can significantly impact potency.

Moreover, the pharmaceutical industry has recognized the potential of CAS No. 1087789-00-1 as a scaffold for developing antiviral and anticancer agents. Fluorinated carbamates exhibit unique interactions with viral proteases and DNA polymerases due to their ability to mimic natural substrates while providing additional steric constraints that improve binding affinity. Preclinical studies have demonstrated encouraging results with several fluorinated carbamate-based compounds showing efficacy against various viral strains without significant toxicity profiles.

The environmental impact of using fluorinated compounds like 1087789-00-1 has also been carefully evaluated by researchers seeking sustainable synthetic routes that minimize waste generation during production processes. Green chemistry principles have guided efforts toward developing catalytic systems that reduce reliance on hazardous reagents while maintaining high reaction efficiencies through continuous flow chemistry approaches or biocatalytic methods using engineered enzymes capable of facilitating selective transformations involving these intermediates.

In conclusion,CAS No 1087789-00-1 represents an important chemical entity with broad applications across pharmaceuticals,materials science,and beyond.Due largelytoitsstructuralfeaturesitoffersuniquenesswhichcanbeleveragedtocreatesignificantadvancementsinbothacademicresearchandindustrialdevelopment.Furtherinvestigationintothesyntheticutilityandbiologicalpotentialofderivativesfromthiscompoundisexpectedtoyieldnovelcompoundswithenhancedfunctionalityandutilityinvariousfields.